Cas no 131436-22-1 (Cercosporamide)

• Product Name: Cercosporamide
• CAS No: 131436-22-1
• MF: C₁₆H₁₃NO₇
• MW: 331.276924848557
• CID: 164307
• PubChem ID: 131379
• Update Time: 2025-04-19

Cercosporamide Chemical and Physical Properties

Names and Identifiers

• 4-Dibenzofurancarboxamide,8-acetyl-9,9a-dihydro-1,3,7-trihydroxy-9a-methyl-9-oxo-, (9aS)-
• Cercosporamide
• (-)-Cercosporamide
• (9aS)-8-acetyl-1,3,7-trihydroxy-9a-methyl-9-oxodibenzofuran-4-carboxamide
• 4-Dibenzofurancarboxamide
• Cercosporamide from Cercosporidium henningsii
• (R)-8-Acetyl-9,9a-dihydro-1,3,7-trihydroxy-9aβ-methyl-9-oxodibenzofuran-4-carboxamide
• GEWLYFZWVLXQME-MRXNPFEDSA-N
• (9aS)-8-acetyl-1,3,7-trihydroxy-9a-methyl-9-oxo-9,9a-dihydrodibenzo[b,d]furan-4-carboxamide
• AKOS024458192
• (R)-8-Acetyl-9,9a-dihydro-1,3,7-trihydroxy-9abeta-methyl-9-oxodibenzofuran-4-carboxamide
• 131436-22-1
• J-006002
• CHEBI:78696
• (9aS)-8-Acetyl-9,9a-dihydro-1,3,7-trihydroxy-9a-methyl-9-oxo-4-dibenzofurancaboxamide
• 4-Dibenzofurancarboxamide, 8-acetyl-9,9a-dihydro-1,3,7-trihydroxy-9a-methyl-9-oxo-, (S)-
• CS-4664
• Q27147917
• DTXSID40927202
• 8-Acetyl-1,3,7-trihydroxy-9a-methyl-9-oxo-9,9a-dihydrodibenzo[b,d]furan-4-carboximidic acid
• F85236
• SCHEMBL12658718
• 4-Dibenzofurancarboxamide, 8-acetyl-9,9a-dihydro-1,3,7-trihydroxy-9a-methyl-9-oxo-, (9aS)-
• HY-16982
• CHEMBL3416305
• BDBM50130694
• NS00126145
• BS-1165
• SCHEMBL13308399
• A937183
• (S)-8-Acetyl-1,3,7-trihydroxy-9a-methyl-9-oxo-9,9a-dihydrodibenzo[b,d]furan-4-carboxamide
• EX-A8511
• DB-247192
• (1R)-12-acetyl-3,5,13-trihydroxy-1-methyl-11-oxo-8-oxatricyclo[7.4.0.0(2),?]trideca-2,4,6,9,12-pentaene-6-carboxamide

• Inchi： 1S/C16H13NO7/c1-5(18)10-7(20)4-9-16(2,14(10)22)12-8(21)3-6(19)11(15(17)23)13(12)24-9/h3-4,19-21H,1-2H3,(H2,17,23)/t16-/m1/s1
• InChI Key： GEWLYFZWVLXQME-MRXNPFEDSA-N
• SMILES： O1C2C(C(N)=O)=C(C=C(C=2[C@]2(C)C(C(C(C)=O)=C(C=C12)O)=O)O)O

Computed Properties

• Exact Mass: 331.06900
• Monoisotopic Mass: 331.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 617.3±55.0 °C at 760 mmHg
• Flash Point: 327.1±31.5 °C
• Solubility: chloroform: soluble1mg/mL
• PSA: 148.14000
• LogP: 1.59870
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Cercosporamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans